Cas no 2228804-22-4 (1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol
• CAS No: 2228804-22-4
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 6077808
• PubChem ID: 165629344
• Update Time: 2025-06-15

1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol
• 2228804-22-4
• EN300-1787137

• Inchi： 1S/C11H15FO/c1-8-5-4-6-9(10(8)12)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： HLZRSXWGDVVOBB-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CC(C)(C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol

Chemical Profile of 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol (CAS No. 2228804-22-4)

1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228804-22-4, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a fluoro-substituted benzene ring coupled with an isobutyl alcohol moiety, exhibits unique structural and electronic properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol consists of a phenyl ring substituted at the 2-position with a fluorine atom and at the 3-position with a methyl group. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. Additionally, the isobutyl alcohol side chain contributes to its solubility in both polar and non-polar solvents, facilitating its use in various chemical reactions and formulations.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. The fluorine atom can influence electron distribution within the molecule, leading to enhanced binding affinity to biological targets. This property has been leveraged in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and infectious disorders.

Current research indicates that 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol may serve as a versatile scaffold for designing small-molecule drugs. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, further derivatization of the fluoro-substituted benzene ring could lead to compounds with improved selectivity and reduced side effects.

One of the most compelling aspects of this compound is its potential in oncology research. Fluorinated aromatic alcohols have been shown to exhibit anti-proliferative effects by interfering with key signaling pathways involved in cancer cell growth and survival. Preclinical studies have demonstrated that derivatives of this class of compounds can inhibit enzymes such as tyrosine kinases, which are overexpressed in many tumor types. The addition of fluorine atoms has been particularly effective in enhancing binding affinity and reducing metabolic degradation, thereby improving therapeutic efficacy.

Another area where 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. By modulating inflammatory pathways, this compound could potentially alleviate symptoms and slow disease progression. Recent studies have highlighted the role of fluorinated aromatic compounds in inhibiting inflammatory cytokines and reducing oxidative stress, making them attractive candidates for anti-inflammatory therapies.

The synthesis of 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include fluorination of the benzene ring, followed by alkylation to introduce the isobutyl alcohol side chain. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption.

In conclusion, 1-(2-fluoro-3-methylphenyl)-2-methylpropan-2-ol (CAS No. 2228804-22-4) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting cancer, inflammation, and other diseases. As research continues to uncover new biological functions and synthetic strategies for fluorinated aromatic compounds, this molecule is likely to play an increasingly important role in drug discovery and development.